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Compound of Interest

Compound Name: 4-Octyne-3,6-diol

Cat. No.: B15348232 Get Quote

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for researchers, scientists,

and drug development professionals. The information provided is based on publicly available

data and should not be used for clinical or diagnostic purposes.

Introduction
This technical guide provides a comprehensive overview of the available toxicological data for

4-octyne-3,6-diol and its more extensively studied analogue, 3,6-dimethyl-4-octyne-3,6-diol.
Due to a significant disparity in the available safety and toxicological information, this report will

primarily focus on 3,6-dimethyl-4-octyne-3,6-diol (CAS Number: 78-66-0), while also

presenting the limited data available for 4-octyne-3,6-diol (CAS Number: 24434-07-9). This

guide is designed to be a valuable resource for professionals in research and development by

summarizing key toxicological endpoints, outlining relevant experimental methodologies, and

visualizing standardized testing workflows.

Chemical Identity and Physical Properties
A clear distinction between the two compounds is crucial for accurate toxicological assessment.
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Property 4-Octyne-3,6-diol
3,6-Dimethyl-4-octyne-3,6-

diol

CAS Number 24434-07-9 78-66-0[1][2]

Molecular Formula C₈H₁₄O₂ C₁₀H₁₈O₂[1][2]

Molecular Weight 142.20 g/mol 170.25 g/mol [1][2]

Synonyms oct-4-yne-3,6-diol
3,6-dimethyloct-4-yne-3,6-diol,

Surfynol 82[1][2]

Physical Form Not readily available
White to almost white powder

or crystalline solid[2]

Melting Point Not readily available 52.0 to 55.0 °C[2]

Boiling Point Not readily available Approximately 135 °C[2]

Toxicological Profile of 3,6-Dimethyl-4-octyne-3,6-
diol
The majority of the available toxicological data pertains to the dimethylated form of 4-octyne-
3,6-diol. The following sections summarize the known hazards and toxicological endpoints.

Hazard Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3,6-dimethyl-4-octyne-3,6-diol is classified as follows:

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Summary of Toxicological Endpoints
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The available data on the toxicological endpoints for 3,6-dimethyl-4-octyne-3,6-diol are

summarized in the table below. It is important to note that while hazard classifications are

available, specific quantitative data from non-clinical studies (e.g., LD50 values, irritation

scores) are not consistently reported in the public domain.

Toxicological
Endpoint

Species
Route of
Exposure

Results Classification

Acute Oral

Toxicity
Not specified Oral

Harmful if

swallowed.
Acute Tox. 4[1][3]

Skin

Corrosion/Irritatio

n

Not specified Dermal

Shall not be

classified as

corrosive/irritant

to skin.[3]

Not Classified

Serious Eye

Damage/Irritation
Not specified Ocular

Causes serious

eye irritation.[1]
Eye Irrit. 2A

Respiratory or

Skin

Sensitization

Not specified
Dermal/Inhalatio

n

Shall not be

classified as a

respiratory or

skin sensitiser.[3]

Not Classified

Germ Cell

Mutagenicity
Not specified Not applicable

Shall not be

classified as

germ cell

mutagenic.[3]

Not Classified

Carcinogenicity Not specified Not applicable

Shall not be

classified as

carcinogenic.[3]

Not Classified

Reproductive

Toxicity
Not specified Not applicable

Shall not be

classified as a

reproductive

toxicant.[3]

Not Classified

Experimental Protocols
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Detailed experimental protocols for the key toxicological endpoints are based on the

internationally recognized OECD (Organisation for Economic Co-operation and Development)

Guidelines for the Testing of Chemicals. These standardized methods ensure the quality and

comparability of toxicological data.

Acute Oral Toxicity - Fixed Dose Procedure (OECD 420)
This method is used to assess the acute toxic effects of a substance when administered orally.

It is designed to use fewer animals and cause less suffering than traditional LD50 tests.

Methodology:

Sighting Study: A single animal is dosed at a starting dose level (e.g., 300 mg/kg) to

determine the appropriate starting dose for the main study. The outcome of the sighting

study dictates the subsequent dosing regimen.

Main Study: Groups of animals of a single sex (typically female rats) are dosed in a stepwise

procedure using a series of fixed doses (5, 50, 300, and 2000 mg/kg).

Administration: The test substance is administered as a single oral dose by gavage. Animals

are fasted prior to dosing.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the study.

Endpoint: The test allows for the classification of the substance into one of the GHS

categories for acute oral toxicity based on the observed toxicity and mortality at the different

dose levels.
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Sighting Study

Main Study

Classification

Dose single animal
(e.g., 300 mg/kg) Observe for toxicity/mortality Select starting dose

 for main study
Dose group of 5 animals

(single sex) at starting dose
Inform

Observe for 14 days
(mortality, clinical signs, body weight)

Decision Point:
- No effects: Dose higher

- Evident toxicity: Dose lower
- Mortality: Stop/Classify

Gross Necropsy

Iterate dosing
(if necessary)

Classify substance based on
 GHS criteria (Categories 1-5 or Unclassified)
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Prepare animal
(clip fur on dorsal area)

Apply 0.5 mL or 0.5 g of substance
to ~6 cm² of skin

Cover with gauze patch and
semi-occlusive dressing

4-hour exposure period

Remove patch and
clean the area

Observe and score for
erythema and edema at
1, 24, 48, and 72 hours

Continue observation
up to 14 days for reversibility

Classify substance based on
severity and reversibility of effects
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Select healthy albino rabbit

Instill 0.1 mL or 0.1 g of substance
into the conjunctival sac of one eye Untreated eye serves as control

Examine cornea, iris, and conjunctiva
at 1, 24, 48, and 72 hours

Score lesions using a
standardized system

Continue observation
up to 21 days for reversibility

Classify substance based on
severity and persistence of lesions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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